2-phenoxybutanenitrile
Description
2-phenoxybutanenitrile is a chemical compound with the CAS Number: 6441-22-1 . It has a molecular weight of 161.2 and is typically stored at room temperature . The compound is in liquid form .
Molecular Structure Analysis
The molecular structure of 2-phenoxybutanenitrile can be represented by the Inchi Code: 1S/C10H11NO/c1-2-9(8-11)12-10-6-4-3-5-7-10/h3-7,9H,2H2,1H3 . This indicates that the compound consists of 10 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom .Physical And Chemical Properties Analysis
2-phenoxybutanenitrile is a liquid at room temperature . Its density and boiling point are not specified in the retrieved data.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-phenoxybutanenitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Benzene", "1-bromo-2-phenoxybutane", "Sodium cyanide", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Bromination of benzene using bromine to yield bromobenzene", "Step 2: Nucleophilic substitution of bromobenzene with 1-bromo-2-phenoxybutane in the presence of sodium hydroxide and ethanol to yield 2-phenoxybutylbenzene", "Step 3: Hydrolysis of 2-phenoxybutylbenzene using sodium hydroxide and water to yield 2-phenoxybutanol", "Step 4: Conversion of 2-phenoxybutanol to 2-phenoxybutanenitrile through reaction with sodium cyanide in the presence of sulfuric acid" ] } | |
CAS RN |
6441-22-1 |
Product Name |
2-phenoxybutanenitrile |
Molecular Formula |
C10H11NO |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
